6-bromo-N-(2-methoxyethyl)quinazolin-4-amine

• IUPAC Name: 6-bromo-N-(2-methoxyethyl)quinazolin-4-amine
• InChI: InChI=1S/C11H12BrN3O/c1-16-5-4-13-11-9-6-8(12)2-3-10(9)14-7-15-11/h2-3,6-7H,4-5H2,1H3,(H,13,14,15)
• InChI Key: AVMPVPFVJOPCGM-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=NC=NC2=C1C=C(C=C2)Br
• Molecular Formula: C11H12BrN3O
• Molecular Weight: 282.14 g/mol

Description

6-bromo-N-(2-methoxyethyl)quinazolin-4-amine is a quinazoline derivative, a class of compounds known for their diverse biological activities. Quinazoline derivatives have been extensively studied for their potential therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-bromo-N-(2-methoxyethyl)quinazolin-4-amine typically involves the reaction of anthranilic acid with N-bromosuccinimide (NBS) in acetonitrile to form a brominated intermediate. This intermediate is then reacted with 2-methoxyethylamine under suitable conditions to yield the final product .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

6-bromo-N-(2-methoxyethyl)quinazolin-4-amine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols.

Oxidation: Reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reagents such as sodium borohydride or lithium aluminum hydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted quinazoline derivatives, while oxidation and reduction can lead to different oxidation states of the compound .

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its anticancer and antimicrobial properties.

Mechanism of Action

The mechanism of action of 6-bromo-N-(2-methoxyethyl)quinazolin-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit the activity of certain enzymes, leading to its biological effects. The exact pathways and molecular targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 6-bromo-N-(2-methoxyethyl)quinazolin-2-amine
• 6-bromo-2-mercapto-3-phenylquinazolin-4(3H)-one

Uniqueness

6-bromo-N-(2-methoxyethyl)quinazolin-4-amine is unique due to its specific substitution pattern, which can confer distinct biological activities compared to other quinazoline derivatives. Its unique structure allows for specific interactions with molecular targets, making it a valuable compound for research and potential therapeutic applications .